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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental nuclear data for Gadolinium-160
(16°Gd) with other relevant gadolinium isotopes and theoretical models. The information is
intended to support researchers in nuclear physics, materials science, and the development of
radiopharmaceuticals. All quantitative data is summarized in structured tables for ease of
comparison, and detailed experimental methodologies for key measurements are provided.

Introduction to Gadolinium-160

Gadolinium-160 is a stable isotope of gadolinium, a rare-earth element. While it does not
possess the exceptionally large neutron capture cross-sections of its sister isotopes 1>>Gd and
157Gd, its nuclear properties are of significant interest for various applications, including its
potential role in medical isotope production. Cross-validation of experimental data with
theoretical predictions and data from neighboring isotopes is crucial for refining our
understanding of its nuclear structure and reaction probabilities.

Data Presentation: A Comparative Analysis

The following tables summarize key experimental data for 1°°Gd and other gadolinium isotopes,
providing a basis for cross-validation and comparison.

Table 1. Ground State Band Energy Levels of Even-Even Gadolinium Isotopes

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b083645?utm_src=pdf-interest
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Isotope J=2+ (keV) J=4+ (keV) J=6% (keV) J=8* (keV)
156Gd 88.97 288.16 585.3 967.8
158Gd 79.51 261.45 548.7 930.8
160G 75.27 248.0 516.5 871.9

Data extracted from the Evaluated Nuclear Structure Data File (ENSDF).[1][2][3][4]

Table 2: Reduced Electric Quadrupole Transition Probabilities (B(E2)1) for the Ground State
Band of Even-Even Gadolinium Isotopes

Isotope B(E2; 0+ -~ 2%) (e?b?)
136Gd 4,98 £ 0.04
158Gd 5.51+£0.04
160Gd 5.78 £ 0.05

Data extracted from the Evaluated Nuclear Structure Data File (ENSDF).[1][2][3][4][5][6][7][8]

Table 3: Experimental Thermal Neutron Capture Cross-Sections (2200 m/s) for Gadolinium

Isotopes
Isotope Cross-Section (barns)
155Gd 61000 + 2000
157Gd 254000 = 1000
156Gd 15+£05
158G 22+0.2
160Gd 0.77 £0.10

Data extracted from the Experimental Nuclear Reaction Data (EXFOR) database.[9][10][11][12]
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Theoretical Frameworks for Comparison

Experimental data are often compared with predictions from theoretical models to test our
understanding of nuclear structure. Three prominent models are:

 Interacting Boson Model (IBM): This model simplifies the complex interactions between
nucleons (protons and neutrons) by treating pairs of nucleons as bosons. It has been
particularly successful in describing the collective vibrational and rotational states of medium
to heavy mass nuclei, including the gadolinium isotopes.

e Quasiparticle Phonon Nuclear Model (QPNM): This model describes the excited states of
nuclei in terms of quasiparticles and collective vibrational quanta called phonons. It is a
powerful tool for understanding the structure of both spherical and deformed nuclei.[1][13]
[14][15]

¢ Relativistic Mean Field (RMF) Theory: This approach describes the nucleus as a system of
Dirac nucleons interacting through the exchange of mesons. RMF theory has been
successful in describing the ground-state properties of nuclei across the nuclear chart, from
light to superheavy elements.[16][17][18][19]

Experimental Protocols

The acquisition of precise nuclear data relies on sophisticated experimental techniques. Below
are detailed methodologies for two key types of experiments.

In-beam y-ray Spectroscopy

Objective: To determine the energy levels and transition probabilities of excited nuclear states.
Methodology:

o Beam Production and Acceleration: A stable or radioactive ion beam is produced and
accelerated to a specific energy using a particle accelerator, such as the TRIUMF-ISAC
facility.

o Target Interaction: The accelerated ion beam is directed onto a thin target foil. The nuclei in
the beam undergo inelastic scattering or nuclear reactions with the target nuclei, populating
excited states.
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 y-ray Detection: The excited nuclei de-excite almost instantaneously by emitting y-rays.
These y-rays are detected by a highly efficient and high-resolution spectrometer, such as the
GRIFFIN (Gamma-Ray Infrastructure For Fundamental Investigations of Nuclei)
spectrometer.[20][21][22][23][24] The GRIFFIN spectrometer consists of an array of high-
purity germanium (HPGe) clover detectors arranged in a 41t geometry around the target
position to maximize detection efficiency.[20][21][22][23][24]

» Signal Processing: The signals from the HPGe detectors are processed using a digital data
acquisition system. This system records the energy and timing of each detected y-ray.

» Data Analysis: The recorded data is used to construct a y-ray energy spectrum. By analyzing
the energies and intensities of the y-ray peaks, and their coincidence relationships, the
nuclear level scheme and transition probabilities (B(E2) values) can be determined.

Neutron Capture Cross-Section Measurement (Time-of-
Flight Method)

Objective: To measure the probability of a nucleus capturing a neutron as a function of the
neutron's energy.

Methodology:

o Pulsed Neutron Beam Production: A pulsed beam of neutrons is produced. This is often
achieved by bombarding a heavy metal target (e.g., tungsten or lead) with a pulsed beam of
protons from an accelerator. The interaction produces a broad spectrum of neutrons.

» Neutron Flight Path: The neutrons travel down a long, evacuated flight path.

o Time-of-Flight Measurement: The time it takes for a neutron to travel from the source to a
detector at the end of the flight path is precisely measured. Since the flight path length is
known, the neutron's velocity, and therefore its kinetic energy, can be accurately determined.

e Sample Interaction: The sample of the isotope of interest (e.g., 1°°Gd) is placed in the
neutron beam before the detector.

» Detection of Capture Events: When a neutron is captured by a nucleus in the sample, the
resulting compound nucleus de-excites by emitting a cascade of prompt y-rays. These y-rays
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are detected by a surrounding array of scintillators or germanium detectors.

o Data Acquisition and Analysis: The number of capture events is recorded as a function of the
neutron time-of-flight (and thus energy). This data, combined with the measured neutron flux,
allows for the determination of the neutron capture cross-section as a function of neutron
energy.

Mandatory Visualizations

The following diagrams illustrate key experimental and logical workflows in the cross-validation
of nuclear data.
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In-beam y-ray spectroscopy workflow.
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Cross-validation logical flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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